Cas no 2137624-53-2 (2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide)

• Product Name: 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide
• CAS No: 2137624-53-2
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 5603243
• PubChem ID: 165472158
• Update Time: 2025-06-12

2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide Chemical and Physical Properties

Names and Identifiers

• 2137624-53-2
• 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide
• EN300-1114730

• Inchi： 1S/C8H15N5O/c1-2-3-4-10-8(14)6-13-5-7(9)11-12-13/h5H,2-4,6,9H2,1H3,(H,10,14)
• InChI Key： XDQJJPOFNVIIDZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(N)N=N1)NCCCC

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide

Comprehensive Overview of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide (CAS No. 2137624-53-2)

The compound 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide (CAS No. 2137624-53-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This heterocyclic compound incorporates a 1,2,3-triazole ring, which is known for its stability and versatility in chemical reactions. The presence of an amino group and an acetamide moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In the realm of medicinal chemistry, 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide has been explored for its potential as a pharmacophore. Researchers are particularly interested in its ability to interact with biological targets, owing to the hydrogen-bonding capabilities of its functional groups. This has led to investigations into its use as a building block for drug discovery, especially in the development of small-molecule therapeutics. The compound's structural modularity allows for easy derivatization, which is a key advantage in optimizing drug candidates.

From a materials science perspective, 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide has shown promise in the design of functional materials. Its triazole ring can participate in click chemistry reactions, a popular topic in contemporary research due to its efficiency and selectivity. This property makes the compound a candidate for creating polymers, coatings, and even nanomaterials with tailored properties. The growing interest in sustainable chemistry has also highlighted the potential of such compounds in green synthesis protocols.

The synthesis of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide typically involves multi-step organic reactions, including amide coupling and cyclization processes. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing waste and energy consumption. This aligns with the broader trend of process optimization in the chemical industry, where atom economy and reaction yield are critical considerations.

In the context of biotechnology, 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide has been studied for its potential role in bioconjugation. The compound's reactive sites can be exploited to link biomolecules, such as proteins or nucleic acids, to synthetic scaffolds. This application is particularly relevant in the development of diagnostic tools and targeted delivery systems, which are hot topics in modern biomedical research.

Another area of interest is the compound's potential in agrochemical research. The 1,2,3-triazole core is a common motif in pesticides and herbicides, and derivatives of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide could offer new modes of action against resistant pests. This is especially important given the rising demand for eco-friendly crop protection solutions.

For researchers and industry professionals, understanding the physicochemical properties of 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide is essential. Parameters such as solubility, melting point, and stability under various conditions are critical for its practical application. Recent studies have also focused on its spectroscopic characterization, including NMR and mass spectrometry data, to facilitate its identification and quality control.

In summary, 2-(4-amino-1H-1,2,3-triazol-1-yl)-N-butylacetamide (CAS No. 2137624-53-2) is a versatile compound with broad applicability across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug development, materials science, and biotechnology. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to grow.